(2E)-4-(3-bromophenyl)-N-(2-methylanilino)-1,3-thiazole-2-carboximidoyl cyanide

• IUPAC Name: (2E)-4-(3-bromophenyl)-N-(2-methylanilino)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C18H13BrN4S/c1-12-5-2-3-8-15(12)22-23-16(10-20)18-21-17(11-24-18)13-6-4-7-14(19)9-13/h2-9,11,22H,1H3/b23-16+
• InChI Key: SKQCKLMCBHZZNK-XQNSMLJCSA-N
• Canonical SMILES: CC1=CC=CC=C1NN=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)Br
• Isomeric SMILES: CC1=CC=CC=C1N/N=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)Br
• Molecular Formula: C18H13BrN4S
• Molecular Weight: 397.3 g/mol

Description

(2E)-4-(3-bromophenyl)-N-(2-methylanilino)-1,3-thiazole-2-carboximidoyl cyanide, also known as BPTC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the thiazole family and has been synthesized using various methods.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

• Antihypertensive and Antiproliferative Activities : Research on thiosemicarbazides, triazoles, Schiff bases, and thiazole derivatives has shown promising antihypertensive α-blocking activity and low toxicity. These compounds are valuable for developing new therapeutic agents (Abdel-Wahab et al., 2008).

• Antibiotic and Antimicrobial Agents : Studies have synthesized new thiazole and thiadiazole derivatives, investigating their potential as antibiotic and antimicrobial agents. This research underscores the importance of heterocyclic compounds in addressing resistant strains of bacteria and developing new treatments (Gomha et al., 2017).

Organic Synthesis and Material Science

• Synthetic Methodologies : The synthesis of 1-substituted benzimidazoles and thieno[2,3-d]imidazoles from o-bromophenyl isocyanides underlines the versatility of these compounds in creating complex heterocyclic structures. Such methodologies are fundamental in the development of pharmaceuticals and materials science (Lygin & Meijere, 2009).

• Coordination Polymers and Photocatalytic Properties : The creation of Cu(i) cyanide coordination polymers with semi-rigid bis(benzimidazole) ligands showcases the application of these compounds in the development of materials with unique electrochemical and photocatalytic properties. Such materials have potential applications in environmental remediation and the development of sustainable technologies (Cui et al., 2016).